2-Propionyl-1-pyrroline
2-Propionyl-1-pyrroline
3, 4-Dihydro-5-propanoyl-2H-pyrrole, also known as 1-pyrroline, 2-propanoyl or 2-propionyl-1-pyrroline, belongs to the class of organic compounds known as pyrrolines. Pyrrolines are compounds containing a pyrroline ring, which is a five-member unsaturated aliphatic ring with one nitrogen atom and four carbon atoms. 3, 4-Dihydro-5-propanoyl-2H-pyrrole is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 4-dihydro-5-propanoyl-2H-pyrrole is primarily located in the cytoplasm. 3, 4-Dihydro-5-propanoyl-2H-pyrrole has a fishy and roasted taste.
Brand Name:
Vulcanchem
CAS No.:
133447-37-7
VCID:
VC21155989
InChI:
InChI=1S/C7H11NO/c1-2-7(9)6-4-3-5-8-6/h2-5H2,1H3
SMILES:
CCC(=O)C1=NCCC1
Molecular Formula:
C7H11NO
Molecular Weight:
125.17 g/mol
2-Propionyl-1-pyrroline
CAS No.: 133447-37-7
Cat. No.: VC21155989
Molecular Formula: C7H11NO
Molecular Weight: 125.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3, 4-Dihydro-5-propanoyl-2H-pyrrole, also known as 1-pyrroline, 2-propanoyl or 2-propionyl-1-pyrroline, belongs to the class of organic compounds known as pyrrolines. Pyrrolines are compounds containing a pyrroline ring, which is a five-member unsaturated aliphatic ring with one nitrogen atom and four carbon atoms. 3, 4-Dihydro-5-propanoyl-2H-pyrrole is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 4-dihydro-5-propanoyl-2H-pyrrole is primarily located in the cytoplasm. 3, 4-Dihydro-5-propanoyl-2H-pyrrole has a fishy and roasted taste. |
|---|---|
| CAS No. | 133447-37-7 |
| Molecular Formula | C7H11NO |
| Molecular Weight | 125.17 g/mol |
| IUPAC Name | 1-(3,4-dihydro-2H-pyrrol-5-yl)propan-1-one |
| Standard InChI | InChI=1S/C7H11NO/c1-2-7(9)6-4-3-5-8-6/h2-5H2,1H3 |
| Standard InChI Key | OVNCGQSYSSYBPO-UHFFFAOYSA-N |
| SMILES | CCC(=O)C1=NCCC1 |
| Canonical SMILES | CCC(=O)C1=NCCC1 |
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